Ethyl 3-(6-oxo-3,6-dihydro-9H-purin-9-yl)propanoate

• IUPAC Name: ethyl 3-(6-oxo-1H-purin-9-yl)propanoate
• InChI: InChI=1S/C10H12N4O3/c1-2-17-7(15)3-4-14-6-13-8-9(14)11-5-12-10(8)16/h5-6H,2-4H2,1H3,(H,11,12,16)
• InChI Key: XSBOUKBKZXQERR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C=NC2=C1N=CNC2=O
• Molecular Formula: C10H12N4O3
• DSSTOX Substance ID: DTXSID90577397
• Molecular Weight: 236.23 g/mol
• CAS No.: 95789-89-2

Description

Ethyl 3-(6-oxo-3,6-dihydro-9H-purin-9-yl)propanoate is a useful research compound. Its molecular formula is C10H12N4O3 and its molecular weight is 236.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(1.6-dihydro-6-amino-9H-purin-9-yl)propionic acid, ethyl ester (15.2 g., 64.6 mmol) (AIT-0026) was placed into a 500 ml round bottom flask with 350 ml glacial acetic acid and was stirred to complete dissolution. While stirring, 22.3 g (0.323 mol) NaNO2 dissolved in water (saturated) was added dropwise over a period of one hour using a dropping funnel (pressure equalizing). A brown gas formed during the addition. The flask was stoppered shortly after the addition was complete and the solution was stirred at room temperature for 24 hours. The solvent was removed under reduced pressure (approximately 45°-50° C.). The residue was washed with cold (0° C.) absolute ethanol and filtered. The resulting white solid was dissolved in 175 ml ethanol/water (70/30) and was cooled to 0° C. overnight. The resulting precipitate was obtained by filtration. The solid was placed into a flask with a magnetic stirring bar and was washed with water by vigorous stirring. The solution was filtered by Buchner vacuum filtration and the resulting white solid was dried in vacuo at 50° C. to yield 4.6 g (19.5 mmol) of 3-(1,6-dihydro-6-oxo-9H-purin-9-yl)propionic acid, ethyl ester (AIT-0027). Yield: 30%.